Cas no 31024-49-4 (1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]-)

• Product Name: 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]-
• CAS No: 31024-49-4
• MF: C₉H₂₄N₂OSi
• MW: 204.38516330719
• CID: 298344
• PubChem ID: 53421710
• Update Time: 2025-10-28

1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]-
• N'-[3-[methoxy(dimethyl)silyl]-2-methylpropyl]ethane-1,2-diamine
• N-(2-AMINOETHYL)-3-AMINOISOBUTYLDIMETHYLMETHOXYSILANE
• N-(3-Dimethylmethoxysilyl-2-methylpropyl)ethylendiamin
• (2-aminoethyl)[3-(methoxydimethylsilyl)-2-methylpropyl]amine
• N~1~-{3-[Methoxy(dimethyl)silyl]-2-methylpropyl}ethane-1,2-diamine
• 31024-49-4
• MFCD08275328
• DTXSID80697871
• N1-(3-(Methoxydimethylsilyl)-2-methylpropyl)ethane-1,2-diamine
• SCHEMBL303190
• (AMINOETHYLAMINO)-3-ISOBUTYLDIMETHYLMETHOXYSILANE

• MDL： MFCD08275328
• Inchi： 1S/C9H24N2OSi/c1-9(7-11-6-5-10)8-13(3,4)12-2/h9,11H,5-8,10H2,1-4H3
• InChI Key： XKHOHWZKCFNGEP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CC(C)CNCCN)OC

Computed Properties

• Exact Mass: 204.16600
• Monoisotopic Mass: 204.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 0,9 g/cm3
• Melting Point: <0°C
• Boiling Point: 85-89°C 2mm
• Flash Point: >65°C
• Refractive Index: 1.4512
• PSA: 47.28000
• LogP: 2.11350

1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：No

Additional information on 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]-

Research Brief on 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- (CAS: 31024-49-4) in Chemical Biology and Pharmaceutical Applications

The compound 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- (CAS: 31024-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's bifunctional nature, combining a silyl ether moiety with an ethylenediamine backbone, makes it a promising candidate for drug delivery systems, surface modification, and as a linker in bioconjugation chemistry.

Recent studies have highlighted the role of 31024-49-4 in the development of targeted drug delivery systems. Researchers have exploited its silyl ether group for surface functionalization of nanoparticles, enhancing their stability and biocompatibility. The ethylenediamine moiety, on the other hand, facilitates conjugation with therapeutic agents, enabling precise delivery to target tissues. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in improving the pharmacokinetic profiles of anticancer drugs, reducing systemic toxicity while maintaining therapeutic efficacy.

In addition to its applications in drug delivery, 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- has shown promise in diagnostic imaging. Its ability to form stable complexes with radionuclides has been leveraged in the development of novel imaging probes for positron emission tomography (PET). A recent preclinical study reported in Bioconjugate Chemistry utilized this compound to chelate copper-64, resulting in high-contrast imaging of tumor microenvironments with minimal background noise.

The synthetic pathways for 31024-49-4 have also seen advancements. A 2024 publication in Organic Process Research & Development described a scalable, green chemistry approach to its synthesis, employing catalytic hydrosilylation and minimizing hazardous byproducts. This development addresses previous challenges in large-scale production, potentially lowering the cost barrier for commercial applications.

Despite these promising developments, challenges remain in the clinical translation of technologies utilizing this compound. Issues such as long-term stability in physiological conditions and potential immunogenicity require further investigation. Ongoing research is exploring structural modifications to optimize its performance while maintaining safety profiles. The compound's versatility suggests it may find applications beyond its current uses, possibly in gene therapy vectors or as a component of smart biomaterials.

In conclusion, 1,2-Ethanediamine,N1-[3-(methoxydimethylsilyl)-2-methylpropyl]- represents a valuable tool in modern pharmaceutical development. Its dual functionality bridges organic and inorganic chemistry, offering solutions to longstanding challenges in drug delivery and diagnostic imaging. As research continues to uncover new applications and refine existing ones, this compound is poised to make significant contributions to the advancement of precision medicine.